Cas no 851807-51-7 (3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-51-7
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• CID: 6453342
• PubChem ID: 3422135
• Update Time: 2025-05-19

3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• (3,5-dimethoxyphenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• MLS000117104
• 851807-51-7
• AKOS024589394
• HMS2258J04
• SR-01000127342-1
• SR-01000127342
• SMR000094058
• (3,5-dimethoxyphenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 3-({[1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• F0630-1682
• CHEMBL1328312

• Inchi： 1S/C18H19N3O3S/c1-23-15-8-14(9-16(10-15)24-2)17(22)21-7-6-20-18(21)25-12-13-4-3-5-19-11-13/h3-5,8-11H,6-7,12H2,1-2H3
• InChI Key： UATZXSZKXKKTCJ-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NCCN1C(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 357.11471265g/mol
• Monoisotopic Mass: 357.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 89.3Ų

Additional information on 3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Comprehensive Overview of 3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine (CAS No. 851807-51-7)

3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine, with the CAS number 851807-51-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a pyridine ring with a dimethoxybenzoyl group and an imidazole-thioether linkage. Its complex architecture makes it a valuable intermediate for drug discovery and material science applications.

In recent years, researchers have focused on the potential of imidazole-derived compounds due to their diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The presence of the sulfanyl (thioether) group in this compound further enhances its reactivity, enabling it to participate in various chemical transformations. This has led to increased interest in its use for designing novel small-molecule inhibitors and ligands for therapeutic targets.

The 3,5-dimethoxybenzoyl moiety in 851807-51-7 is particularly noteworthy, as methoxy-substituted aromatic systems are often associated with improved pharmacokinetic properties, such as enhanced metabolic stability and membrane permeability. This aligns with current trends in medicinal chemistry, where researchers prioritize bioavailability optimization and drug-likeness in early-stage compound design. Discussions in forums and scientific literature frequently highlight the role of such substituents in modulating ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

From a synthetic chemistry perspective, the compound’s CAS no. 851807-51-7 serves as a key reference for reproducibility and regulatory compliance. Laboratories working with this molecule often explore its utility in cross-coupling reactions, heterocyclic functionalization, and chelation chemistry. Its pyridine and imidazole rings make it a versatile scaffold for constructing metal-organic frameworks (MOFs) or catalysts, topics frequently searched in academic databases.

Environmental and green chemistry considerations are also relevant to 3-({1-(3,5-dimethoxybenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine. Researchers are increasingly investigating sustainable synthesis routes for such compounds to minimize waste and energy consumption. This aligns with broader industry demands for eco-friendly chemical processes, a hot topic in both corporate and academic settings.

In summary, 851807-51-7 represents a multifaceted compound with applications spanning drug development, materials science, and synthetic methodology. Its structural features and functional groups make it a subject of ongoing research, particularly in contexts emphasizing molecular diversity and targeted therapeutics. As scientific databases and search analytics indicate, queries related to its synthesis, derivatives, and biological activity continue to rise, reflecting its growing importance in modern chemistry.